Cas no 56961-45-6 (2,4,5-Trichlorophenol ethanolamine salt)

• Product Name: 2,4,5-Trichlorophenol ethanolamine salt
• CAS No: 56961-45-6
• CID: 4675004
• Update Time: 2025-05-26

2,4,5-Trichlorophenol ethanolamine salt Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trichlorophenol ethanolamine salt

Additional information on 2,4,5-Trichlorophenol ethanolamine salt

2,4,5-Trichlorophenol Ethanolamine Salt: A Comprehensive Overview

2,4,5-Trichlorophenol ethanolamine salt, also known by its CAS number 56961-45-6, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of 2,4,5-trichlorophenol, which is a chlorinated aromatic compound widely used in the production of biocides, herbicides, and other agrochemicals. The ethanolamine salt form of this compound enhances its solubility and stability, making it more suitable for specific applications in the chemical industry.

The synthesis of 2,4,5-trichlorophenol ethanolamine salt involves a reaction between 2,4,5-trichlorophenol and ethanolamine in a controlled environment. This reaction typically occurs under acidic or basic conditions to facilitate the formation of the salt. Recent studies have explored the optimization of this synthesis process to improve yield and reduce byproduct formation. For instance, researchers have investigated the use of microwave-assisted synthesis to accelerate the reaction and minimize energy consumption.

One of the most notable applications of 2,4,5-trichlorophenol ethanolamine salt is in the agricultural sector. It serves as an intermediate in the production of herbicides and fungicides, which are essential for crop protection and yield enhancement. The compound's ability to inhibit microbial growth makes it particularly valuable in these applications. Furthermore, its use in industrial settings has been explored for its potential as a corrosion inhibitor in various chemical processes.

Recent advancements in material science have also highlighted the potential of 2,4,5-trichlorophenol ethanolamine salt as a precursor for advanced materials such as polymers and composites. Researchers have demonstrated that this compound can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability. These findings suggest that it could play a significant role in the development of high-performance materials for aerospace and automotive industries.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 2,4,5-trichlorophenol ethanolamine salt. While it has shown moderate biodegradability under certain conditions, concerns remain about its persistence in aquatic environments. Ongoing research aims to develop methods for its safe disposal and degradation to minimize environmental risks.

The increasing demand for sustainable chemical solutions has led to renewed interest in optimizing the production and application of 2,4,5-trichlorophenol ethanolamine salt. Scientists are exploring green chemistry approaches to synthesize this compound using renewable feedstocks and energy-efficient processes. Additionally, efforts are being made to recycle and reuse byproducts generated during its production to reduce waste and improve resource utilization.

In conclusion, 2,4,5-Trichlorophenol ethanolamine salt (CAS No: 56961-45-6) is a versatile compound with diverse applications across multiple industries. Its unique properties make it an essential component in the development of agrochemicals, industrial materials, and advanced polymers. As research continues to uncover new insights into its synthesis, applications, and environmental impact, 2,4 Trichlorophenol Ethanolamine Salt is poised to remain a key player in the chemical industry for years to come.